![molecular formula C20H15NO3 B5037390 1-acetyl-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione CAS No. 6240-86-4](/img/structure/B5037390.png)
1-acetyl-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione
Overview
Description
The compound “1-acetyl-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione” is a complex organic molecule. It was synthesized by condensation of an oxiran imide derivative with an appropriate amine . The synthesized compound was evaluated for its cytotoxicity and anti-HIV-1 activity in MT-4 cells .
Synthesis Analysis
The synthesis of this compound involved the reaction of imide this compound with 2-(chloromethyl)oxirane . This reaction yielded 1-acetyl-17-(oxiran-2-ylmethyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione . This compound was then subjected to a reaction with an amine to give the appropriate amino alcohol .Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups. The InChI code for this compound is 1S/C18H12O3/c19-17-15-13-9-5-1-2-6-10(9)14(16(15)18(20)21-17)12-8-4-3-7-11(12)13/h1-8,13-16H , which provides a standardized representation of its structure.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include condensation and reaction with an amine . The specific details of these reactions, including the conditions and reagents used, are not provided in the available sources.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not extensively detailed in the available sources. It is known to be a white to yellow solid . Its molecular weight is 276.29 .Scientific Research Applications
Crystal and Geometry-Optimized Structure
- Research Insight: Computational calculations and crystal structure determination of an anthracene-based Diels-Alder adduct closely related to the target compound reveal significant insights into molecular interactions and structural optimizations. This research aids in understanding the physical properties and potential applications of such complex molecules (Hillman, Tanski, & Roberts, 2020).
α-Glucosidase Inhibition Activity
- Research Insight: Compounds structurally similar to the target molecule have been isolated from Alnus sieboldiana and demonstrated significant α-glucosidase inhibition activity. This suggests potential applications in the treatment of diabetes or as a template for developing new therapeutic agents (Chiba, Ichizawa, Kawai, & Nishida, 2013).
Synthesis and Transformation Potential
- Research Insight: Research into related cyclic compounds illustrates their potential for chemical synthesis and transformation into various functionalized derivatives. These insights are crucial for developing new pharmaceuticals and advanced materials (Basavaiah & Satyanarayana, 2001).
Application in Steroid Synthesis
- Research Insight: Studies on similar compounds have shown their application in the synthesis of complex steroids. This has implications for the development of new steroid-based drugs and hormones (Bull & Bischofberger, 1983).
Potential for Complex Molecular Constructions
- Research Insight: Research on structurally related molecules shows their utility in constructing complex molecular architectures, which is essential for the development of novel organic compounds with specific properties (Nguyen et al., 2017).
Properties
IUPAC Name |
1-acetyl-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO3/c1-10(22)20-13-8-4-2-6-11(13)15(12-7-3-5-9-14(12)20)16-17(20)19(24)21-18(16)23/h2-9,15-17H,1H3,(H,21,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMVAIMNYEBPGBQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C12C3C(C(C4=CC=CC=C41)C5=CC=CC=C25)C(=O)NC3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10387516 | |
Record name | AC1MFBWR | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10387516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6240-86-4 | |
Record name | AC1MFBWR | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10387516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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